Cas no 57521-85-4 ((R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid)
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid is a chiral N-Boc-protected amino acid derivative, commonly used in peptide synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the amine functionality, ensuring selective reactivity during coupling reactions. Its (R)-configuration makes it valuable for enantioselective synthesis, particularly in the preparation of non-natural amino acids and bioactive compounds. The compound’s high purity and stability under standard conditions facilitate its use in solid-phase peptide synthesis (SPPS) and other organic transformations. Its structural features also make it a useful intermediate in the development of peptidomimetics and small-molecule therapeutics.
57521-85-4 structure
Product Name:(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
CAS No:57521-85-4
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD00155638
CID:375579
PubChem ID:57647021
Update Time:2025-06-08
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Boc-D-Norvaline
- Boc-D-Nva-OH
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- Boc-D-norvaline (syrup)
- D-Norvaline,N-[(1,1-dimethylethoxy)carbonyl]-
- (R)-2-(((tert-Butoxy)carbonyl)amino)-pentanoic acid
- NSC 343953
- (R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
- Boc-D-2-aminovaleric acid
- D-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-
- INWOAUUPYIXDHN-SSDOTTSWSA-N
- N-(t-butoxycarbonyl)-D-norvaline
- FD3024
- KM0116
- AM82595
- N-TERT-BUTOXYCARBONYL-D-NORVALINE
- (R)-2-tert-butoxycarbonylamino-pentanoi
- HY-W014100
- DTXSID20426405
- DS-15175
- AKOS015836452
- EN300-43850
- (2R)-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
- (R)-2-tert-butoxycarbonylamino-pentanoic acid
- SCHEMBL3450517
- (R)-2-(tert-butoxycarbonylamino)pentanoic acid
- Q-101722
- CS-W014816
- 57521-85-4
- MFCD00155638
- (R)-2-((tert-Butoxycarbonyl)amino)pentanoicacid
- A847913
- AKOS015893978
- Boc-D-Nva-OH, >=98.0% (TLC)
- (2R)-2-[(tert-butoxycarbonyl)amino]pentanoic acid
-
- MDL： MFCD00155638
- Inchi： 1S/C10H19NO4/c1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
- InChI Key： INWOAUUPYIXDHN-SSDOTTSWSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13100
- Monoisotopic Mass: 217.131408
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 75.6
Experimental Properties
- Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 348.3 °C at 760 mmHg
- Flash Point: 164.4 °C
- Solubility: Slightly soluble (3.3 g/l) (25 º C),
- PSA: 75.63000
- LogP: 2.15530
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Security Information
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：8
- Safety Term：8
- Packing Group：III
- Risk Phrases：R14; R35
- HazardClass：IRRITANT
- Storage Condition：2-8°C
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Customs Data
- HS CODE：29041000
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N133924-25g |
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid |
57521-85-4 | ≥98.0% | 25g |
¥559.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N133924-5g |
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid |
57521-85-4 | ≥98.0% | 5g |
¥159.90 | 2023-09-01 | |
| TRC | B657025-1g |
BOC-D-NVA-OH |
57521-85-4 | 1g |
$ 65.00 | 2022-06-07 | ||
| TRC | B657025-5g |
BOC-D-NVA-OH |
57521-85-4 | 5g |
$ 125.00 | 2022-06-07 | ||
| TRC | B657025-25g |
BOC-D-NVA-OH |
57521-85-4 | 25g |
$ 260.00 | 2022-06-07 | ||
| Apollo Scientific | OR964138-1g |
Boc-D-norvaline |
57521-85-4 | 97% | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR964138-5g |
Boc-D-norvaline |
57521-85-4 | 97% | 5g |
£32.00 | 2025-02-20 | |
| Apollo Scientific | OR964138-25g |
Boc-D-norvaline |
57521-85-4 | 97% | 25g |
£93.00 | 2025-02-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031038-25g |
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid |
57521-85-4 | 98% | 25g |
￥441 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031038-5g |
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid |
57521-85-4 | 98% | 5g |
￥113 | 2024-05-22 |
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
57521-85-4 ((R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid) Related Products
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